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Compound of Interest

Compound Name: Gp9lds-tat

Cat. No.: B10830512

Essential Safety and Handling Guide for Gp91ds-tat

For researchers, scientists, and drug development professionals working with Gp91ds-tat, a
potent and specific inhibitor of NADPH oxidase 2 (Nox2), adherence to strict safety protocols is
paramount.[1][2][3] This guide provides essential information on personal protective equipment
(PPE), handling procedures, and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

While Gp91ds-tat is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), it is recommended that all chemicals be handled with caution.[4]
The full toxicological properties of this peptide may not have been thoroughly investigated.[4]
Therefore, the following standard PPE is mandatory when handling Gp91ds-tat:

PPE Category Item Specification

Must be worn at all times to

Eye Protection Safety Glasses
protect from splashes.
_ _ Nitrile or latex gloves are
Hand Protection Disposable Gloves )
suitable. Change frequently.
) Should be fully buttoned to
Body Protection Laboratory Coat

protect skin and clothing.
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Safe Handling and Storage

Gp91lds-tat is typically supplied as a lyophilized powder and should be stored at -20°C in a
tightly sealed container in a dry, well-ventilated area.[4][5] Before use, allow the vial to warm to
room temperature to prevent condensation.[5] When preparing solutions, it is recommended to
work in a laminar flow hood to maintain sterility, especially for cell culture and in vivo
experiments. For in vivo studies, the peptide is often dissolved in sterile saline.[1]

Spill and Disposal Procedures

In the event of a spill, absorb the material with an inert absorbent material and dispose of it in a
sealed container. The area should then be decontaminated. All waste materials, including
empty vials, used gloves, and other contaminated disposables, should be placed in a
designated chemical waste container and disposed of in accordance with local, state, and
federal regulations.

Experimental Workflow for Handling Gp91ds-tat

The following diagram outlines the general workflow for handling Gp91ds-tat from receipt to
experimental use and final disposal. This procedural guidance is designed to minimize risk and
ensure the integrity of the experimental results.
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Storage

[Store at -20°C in a Dry, Ventilated Area]

Pre-Handling
Don Appropriate PPE
(Lab Coat, Gloves, Safety Glasses)
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(e.g., in sterile saline)

Application

- J

Experinjentation

Perform In Vitro / In Vivo Experiment

Post-Experiment

Dis;osal
Collect All Contaminated Waste
(Vials, Tips, Tubes, Gloves)

\Waste Segregation

Place in a Labeled Chemical Waste Container

Final Disposal

Dispose According to Institutional Guidelines
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Gp91lds-tat Safe Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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